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Compound of Interest

Compound Name: TC13172

Cat. No.: B611234 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for TC13172 based on general laboratory safety protocols for potent,

research-grade compounds. No specific Material Safety Data Sheet (MSDS) for TC13172 was

found in the public domain. Therefore, these recommendations are derived from guidelines for

handling cytotoxic and other highly active small molecules. Researchers must consult their

institution's safety office and perform a risk assessment before handling this compound.

TC13172 is intended for research use only and is not for human or veterinary use.[1][2]

Compound Information and Quantitative Data
TC13172 is a highly potent and selective covalent inhibitor of mixed lineage kinase domain-like

protein (MLKL), a key effector in the necroptosis pathway.[1][2] Its high potency necessitates

careful handling to avoid inadvertent exposure.

Parameter Value Source

EC50 in HT-29 cells 2 nM [2][3]

Storage Temperature (Stock

Solution)

-80°C (up to 2 years) or -20°C

(up to 1 year)
[3][4]

Molecular Weight 388.4 g/mol [2]

Solubility

Sparingly soluble in DMSO (1-

10 mg/ml), slightly soluble in

acetonitrile (0.1-1 mg/ml)

[2]
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Personal Protective Equipment (PPE)
Given the high potency of TC13172, a comprehensive PPE strategy is crucial to minimize

exposure. The following recommendations are based on standard practices for handling

hazardous research compounds.

Gloves: Double gloving with nitrile gloves is recommended at all times when handling

TC13172, including its primary container, solutions, and contaminated surfaces. Change

gloves immediately if they become contaminated.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

mandatory to protect against splashes or aerosols.

Lab Coat: A dedicated lab coat, preferably a disposable or designated reusable one, should

be worn. Ensure it is fully buttoned.

Respiratory Protection: While not always required for handling small quantities of non-volatile

solids, a fit-tested N95 respirator or a higher level of respiratory protection should be

considered if there is a risk of aerosol generation (e.g., when weighing the powder outside of

a containment hood).

Full Body Protection: For procedures with a higher risk of contamination, such as cleaning up

spills, additional protection like disposable sleeves or a full-body gown may be necessary.

Operational Plan for Handling TC13172
A structured approach to handling TC13172, from receipt to disposal, is essential for safety and

experimental integrity.

Receiving and Storage
Upon receipt, inspect the package for any signs of damage or leakage.

Wear a lab coat and two pairs of gloves when unpacking the compound.[5]

The primary container should be wiped down before being moved to its designated storage

location.
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Store TC13172 in a clearly labeled, tightly sealed vial at -20°C or -80°C, as recommended.

[3][4]

Preparation of Stock Solutions
All handling of solid TC13172 and preparation of stock solutions should be performed in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Use a disposable, plastic-backed absorbent pad on the work surface to contain any potential

spills.[5]

When preparing stock solutions, add the solvent to the vial containing the compound slowly

to avoid splashing.

If you need to make stock solutions in advance, it is recommended to store them in aliquots

in tightly sealed vials at -20°C for up to one month.[4]

Use in Experiments
When diluting stock solutions or adding TC13172 to experimental setups, continue to wear

all recommended PPE.

Handle all solutions containing TC13172 as potentially hazardous.

Avoid generating aerosols.

Disposal Plan
Proper disposal of TC13172 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Categorization: All waste contaminated with TC13172, including pipette tips, tubes,

gloves, and absorbent pads, should be considered hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.
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Liquid Waste: Collect all liquid waste containing TC13172 in a sealed, leak-proof, and clearly

labeled hazardous waste container. Do not dispose of it down the drain.

Decontamination: Decontaminate non-disposable equipment (e.g., glassware, spatulas) that

has come into contact with TC13172. Consult your institution's safety guidelines for

appropriate decontamination procedures.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office.

Experimental Workflow and Signaling Pathway
Diagrams
TC13172 Handling and Experimental Workflow
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Caption: A generalized workflow for the safe handling of TC13172.
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Caption: Inhibition of MLKL translocation by TC13172 in the necroptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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